Cas no 2680843-92-7 (benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate)

• Product Name: benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate
• CAS No: 2680843-92-7
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• CID: 5975725
• PubChem ID: 165917586
• Update Time: 2025-05-20

benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285993
• benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate
• 2680843-92-7

• Inchi： 1S/C13H10ClFN2O2/c14-11-6-10(7-16-12(11)15)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： BKOPXGPJIIJKHB-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 280.0414834g/mol
• Monoisotopic Mass: 280.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate

Professional Introduction to Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate (CAS No: 2680843-92-7)

Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate, a compound with the chemical formula C₁₄H₁₂ClFNCO₂CH₂, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique CAS number 2680843-92-7, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity and makes it a valuable scaffold for designing novel therapeutic agents.

The structural motif of Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate incorporates a pyridine core, which is a common pharmacophore in many bioactive molecules. Pyridine derivatives are widely recognized for their role in modulating various biological pathways, making them indispensable in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The specific substitution pattern, featuring a chloro group at the 5-position and a fluoro group at the 6-position, along with a carbamate linkage to a benzyl group, contributes to the compound's unique chemical properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target protein-protein interactions (PPIs). Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate has been explored as a potential lead compound in this context. Its ability to interact with specific amino acid residues in target proteins makes it an attractive candidate for designing selective inhibitors. For instance, studies have shown that pyridine-based compounds can effectively disrupt PPIs involved in cancer progression and inflammation.

The carbamate moiety in Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate is particularly noteworthy. Carbamates are known for their versatility in medicinal chemistry, often serving as pharmacophores in drugs that require covalent binding or reversible interactions with biological targets. This feature makes the compound a promising candidate for developing drugs with enhanced binding affinity and selectivity. Additionally, the benzyl group provides a hydrophobic anchor that can improve membrane permeability, a crucial factor for oral bioavailability.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential drug candidates. Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate has been subjected to virtual screening using molecular docking algorithms to identify its binding interactions with various protein targets. These studies have revealed its potential as an inhibitor of kinases and other enzymes implicated in metabolic disorders and cancer. The combination of experimental validation and computational predictions has accelerated the drug discovery process for this compound.

The synthesis of Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include nucleophilic substitution reactions to introduce the chloro and fluoro substituents, followed by carbamate formation via condensation reactions. The use of high-purity starting materials and controlled reaction conditions is essential to ensure the desired yield and purity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In vitro studies have provided valuable insights into the biological activity of Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate. Initial experiments have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting key signaling pathways. Additionally, preliminary toxicity assays have shown that the compound exhibits moderate solubility and low toxicity at relevant concentrations, suggesting its potential as a lead for further development into an therapeutic agent. These findings have generated interest among researchers looking for novel chemotypes to address unmet medical needs.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, modifications to the structure of Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate can help overcome these issues. For example, incorporating additional functional groups or altering the substitution pattern can enhance solubility while maintaining biological activity. Such structural optimizations are crucial steps in transforming a promising lead compound into an effective therapeutic entity.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of novel compounds like Benzyl N-(5-chloro-6-fluoropyridin-3-yl)carbamate. These partnerships facilitate access to resources such as synthetic expertise, biological screening facilities, and clinical trial infrastructure. By leveraging these resources, researchers can accelerate the translation of laboratory discoveries into clinical applications that benefit patients worldwide.